Cas no 133330-59-3 (8-Chloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one 1-Oxide)

• Product Name: 8-Chloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one 1-Oxide
• CAS No: 133330-59-3
• MF: C₁₄H₁₀ClNO₂
• MW: 259.687702655792
• CID: 899527
• Update Time: 2025-05-20

8-Chloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one 1-Oxide Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one 1-Oxide
• 8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-β]pyridin-11-one 1-Oxide
• 8-chloro-1-oxido-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridin-1-ium-11-one
• 8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-
• A]pyridin-11-one 1-Oxide
• 8-Chloro-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one N1-Oxide
• 8-Chloro-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-β]pyridin-11-one N1-Oxide
• 8-Chloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one 1-Oxide

• Inchi： 1S/C14H10ClNO2/c15-11-5-6-12-10(8-11)4-3-9-2-1-7-16(18)13(9)14(12)17/h1-2,5-8H,3-4H2
• InChI Key： ZESQMAMHQHLMIT-UHFFFAOYSA-N
• SMILES： C12C(=O)C3=CC=C(Cl)C=C3CCC1=CC=C[N+]=2[O-]

Computed Properties

• Exact Mass: 259.04000

Experimental Properties

• PSA: 42.53000
• LogP: 3.09810

Additional information on 8-Chloro-5,6-dihydro-11H-benzo5,6cyclohepta1,2-bpyridin-11-one 1-Oxide

Comprehensive Overview of 8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one 1-Oxide (CAS No. 133330-59-3)

The compound 8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one 1-Oxide (CAS No. 133330-59-3) is a heterocyclic organic molecule with a unique fused ring structure. Its complex nomenclature reflects its intricate chemical architecture, combining a benzocycloheptapyridine core with a chloro substituent and an N-oxide functional group. This compound has garnered significant attention in pharmaceutical research due to its potential as a scaffold for drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics.

Recent studies highlight the growing interest in N-oxide-containing compounds like 133330-59-3, as they often exhibit improved solubility and bioavailability compared to their non-oxidized counterparts. Researchers are actively exploring its applications in targeted drug delivery systems, leveraging its structural features to enhance blood-brain barrier (BBB) penetration—a critical factor in treating neurological disorders. The chloro substitution at the 8-position further contributes to its molecular diversity, enabling precise modifications for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one 1-Oxide serves as a versatile intermediate. Its polycyclic framework allows for diverse functionalization, making it valuable for constructing small-molecule libraries in high-throughput screening. Laboratories frequently employ advanced techniques like microwave-assisted synthesis and flow chemistry to optimize its production, addressing challenges such as regioselectivity and oxidation control.

In the context of green chemistry, researchers are investigating eco-friendly protocols for synthesizing this compound. Innovations include catalytic N-oxidation methods using biodegradable oxidants and solvent-free reaction conditions, aligning with global sustainability goals. These advancements respond to frequent search queries like "environmentally friendly synthesis of N-oxides" and "green approaches to heterocyclic compounds."

The compound's spectroscopic characterization is another area of focus. Modern analytical techniques such as 2D NMR and high-resolution mass spectrometry (HRMS) are essential for confirming its structure and purity. These methods help resolve common questions like "how to identify N-oxide peaks in NMR" and "mass spectral fragmentation patterns of benzocycloheptapyridines." Such data is crucial for quality control in both academic and industrial settings.

Emerging applications in material science have also been reported. The π-conjugated system of 133330-59-3 shows promise in organic electronics, particularly as a building block for luminescent materials and charge-transport layers. This interdisciplinary potential makes it relevant to searches like "organic semiconductors with N-oxide groups" and "small molecules for OLED development."

Regulatory and safety profiles of 8-Chloro-5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one 1-Oxide adhere to standard laboratory chemical guidelines. Proper handling includes personal protective equipment (PPE) and ventilation controls, topics frequently searched by laboratory personnel. Its stability under various conditions (pH, temperature, light) is well-documented, supporting its utility in long-term research projects.

In summary, CAS No. 133330-59-3 represents a multifaceted compound bridging medicinal chemistry, synthetic methodology, and advanced materials. Its continued study addresses pressing scientific inquiries while aligning with trends in sustainable chemistry and precision medicine. Future research directions may explore its catalytic applications or bioconjugation strategies, further expanding its scientific footprint.